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Compound of Interest

Compound Name: LDC000067

Cat. No.: B1674669 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of LDC000067, a potent and

selective CDK9 inhibitor. Find answers to frequently asked questions and follow our

troubleshooting guides to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving LDC000067?

A1: The most highly recommended solvent for dissolving LDC000067 is dimethyl sulfoxide

(DMSO).[1][2][3][4]

Q2: What is the maximum solubility of LDC000067 in DMSO?

A2: The reported solubility of LDC000067 in DMSO varies slightly between suppliers, but it is

generally high. Concentrations of 50 mg/mL, 74 mg/mL (199.76 mM), and ≥ 47 mg/mL (126.88

mM) have been reported.[1][2][4][5] It is also stated to be soluble up to 100 mM in DMSO. For

optimal results, it is recommended to use fresh, anhydrous DMSO, as absorbed moisture can

reduce the solubility.[2][4]

Q3: Is LDC000067 soluble in aqueous solutions like water or PBS?

A3: LDC000067 is reported to be insoluble in water and ethanol.[5] Direct dissolution in

aqueous buffers like PBS is not recommended. For cell-based assays, it is common practice to
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first prepare a concentrated stock solution in DMSO and then dilute it with the aqueous culture

medium to the desired final concentration.

Q4: How should I prepare LDC000067 for in vivo animal experiments?

A4: A suggested formulation for in vivo administration involves a multi-solvent system. One

protocol recommends preparing a stock solution in an in vitro solvent (like DMSO) first and then

sequentially adding co-solvents.[4] A specific formulation that yields a clear solution at ≥ 2.5

mg/mL is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4][6] For oral

administration, a homogeneous suspension can be made in CMC-Na (carboxymethylcellulose

sodium) at ≥5mg/ml.[5]

Q5: How should I store LDC000067 solutions?

A5: For short-term storage (days to weeks), powdered LDC000067 can be stored at 0-4°C. For

long-term storage (months to years), it should be kept at -20°C.[1] Stock solutions in solvent

should be stored at -80°C for up to 2 years or at -20°C for up to 1 year.[4] It is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[4]

Solubility Data
The following tables summarize the reported solubility of LDC000067 in various solvents.

Table 1: Solubility in Organic Solvents

Solvent Concentration Molarity (approx.) Notes

DMSO 50 mg/mL[1] 135 mM ---

DMSO 74 mg/mL[2][5] 199.76 mM ---

DMSO ≥ 47 mg/mL[4] 126.88 mM

Hygroscopic DMSO

can reduce solubility.

Use fresh DMSO.[4]

DMSO Soluble to 100 mM 100 mM ---

Table 2: In Vivo Formulation
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Vehicle Composition Solubility Administration Route

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline[4]

[6]

≥ 2.5 mg/mL (6.75 mM)[4]
Not specified, but suitable for

injection.

CMC-Na ≥ 5 mg/mL[5] Oral Administration[5]

Signaling Pathway
LDC000067 is a highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2] CDK9, in

complex with its regulatory partner Cyclin T, forms the Positive Transcription Elongation Factor

b (P-TEFb).[7] P-TEFb plays a crucial role in the regulation of gene transcription by

phosphorylating the C-terminal domain (CTD) of RNA Polymerase II (RNAPII), which promotes

transcriptional elongation.[7] By inhibiting CDK9, LDC000067 prevents the phosphorylation of

RNAPII, leading to a pause in transcription.[8] This selectively reduces the expression of short-

lived mRNAs, including those that encode for proteins involved in cell proliferation and

apoptosis, ultimately leading to the induction of apoptosis in cancer cells.[1][9]
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Caption: Signaling pathway of LDC000067-mediated CDK9 inhibition.

Experimental Workflow
Preparing a Stock Solution of LDC000067

The following workflow outlines the recommended procedure for preparing a stock solution of

LDC000067.

Start: Weigh LDC000067 Powder

Add fresh, anhydrous DMSO

Vortex or sonicate until fully dissolved

Visually inspect for particulates

Solution is clear

Yes

Particulates remain

No

Aliquot and store at -20°C or -80°C Troubleshoot (see guide below)

End: Ready for use
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Click to download full resolution via product page

Caption: Workflow for preparing LDC000067 stock solutions.

Troubleshooting Guide
Encountering solubility issues can be a common hurdle in experimental work. This

troubleshooting guide provides a logical workflow to address these challenges.
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Issue: LDC000067 precipitated out of solution

Was the initial stock prepared in 100% fresh DMSO?

Yes

Yes

No

No

Did precipitation occur upon dilution in aqueous buffer? Remake stock solution in fresh, anhydrous DMSO.

Yes

Yes

No

No

Lower the final concentration in the aqueous medium.

If issues persist, contact technical support.

Consider adding a co-solvent like PEG300 or Tween-80 to the final solution.

Gently warm and sonicate the diluted solution.

Re-evaluate solubility.

Click to download full resolution via product page

Caption: Troubleshooting guide for LDC000067 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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